Cas no 258530-58-4 (2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid)

• Product Name: 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid
• CAS No: 258530-58-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 1109933
• PubChem ID: 11378648
• Update Time: 2025-06-10

2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(hydroxymethyl)-1-Pyrrolidineacetic acid
• 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid
• ((S)-2-Hydroxymethyl-pyrrolidin-1-yl)-acetic acid
• DTXSID001241588
• (S)-2-(2-(Hydroxymethyl)pyrrolidin-1-yl)acetic acid
• SCHEMBL7763371
• DB-222322
• 258530-58-4
• (S)-2-(2-(Hydroxymethyl)pyrrolidin-1-yl)aceticacid
• CS-0450436
• AKOS017405686
• AM100586

• MDL： MFCD11052522
• Inchi： 1S/C7H13NO3/c9-5-6-2-1-3-8(6)4-7(10)11/h6,9H,1-5H2,(H,10,11)/t6-/m0/s1
• InChI Key： JLVXBPBNYIMTTB-LURJTMIESA-N
• SMILES： OC[C@@H]1CCCN1CC(=O)O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid

Recent Advances in the Study of 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid (CAS: 258530-58-4)

2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid (CAS: 258530-58-4) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in the context of neurodegenerative diseases and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid, highlighting its enantioselective synthesis using asymmetric hydrogenation. The study demonstrated a high yield (85%) and excellent enantiomeric excess (98%), making it a viable candidate for large-scale production. The researchers also investigated its role as a building block for novel peptide-based therapeutics.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its inhibitory effects on gamma-aminobutyric acid (GABA) transporters. The results indicated that 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid exhibits moderate affinity for GABA transporter 1 (GAT-1), suggesting potential applications in the treatment of epilepsy and anxiety disorders. Further in vivo studies are underway to validate these findings.

Additionally, a 2024 preclinical study in the European Journal of Pharmacology reported that this compound shows promise as a modulator of mitochondrial function. The study found that it enhances ATP production and reduces oxidative stress in neuronal cells, which could be beneficial for neurodegenerative conditions such as Alzheimer's disease. The mechanism of action appears to involve the activation of the AMPK pathway, although further mechanistic studies are needed.

Industry reports from 2024 also indicate that 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid is being explored as a key intermediate in the development of next-generation prodrugs. Its unique physicochemical properties, including high water solubility and stability, make it an attractive candidate for improving drug delivery systems. Several pharmaceutical companies have filed patents related to its use in targeted therapies.

In conclusion, the latest research on 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]acetic acid (CAS: 258530-58-4) underscores its versatility and potential in medicinal chemistry. From its synthetic accessibility to its diverse biological activities, this compound is poised to play a significant role in future drug development. Continued research is essential to fully elucidate its therapeutic mechanisms and optimize its clinical applications.